Propyl propionate
Propyl propionate
Propyl propionate and water mixtures can be separated by pervaporation using PEBA membranes. The diffusivity of pure propyl propionate in the PEBA membrane is about 28 times higher than pure water diffusivity.
Propyl propionate is a propanoate ester resulting from the formal condensation of the hydroxy group of propanol with the carboxy group of propanoic acid. It has a role as a human metabolite, a rat metabolite, a biomarker and a fungal metabolite. It derives from a propan-1-ol.
, also known as propyl propanoate or fema 2958, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be biosynthesized from propan-1-ol. is a sweet, bitter, and chemical tasting compound that can be found in black elderberry. This makes a potential biomarker for the consumption of this food product. has been linked to the inborn metabolic disorders including celiac disease.
Propyl propionate is a propanoate ester resulting from the formal condensation of the hydroxy group of propanol with the carboxy group of propanoic acid. It has a role as a human metabolite, a rat metabolite, a biomarker and a fungal metabolite. It derives from a propan-1-ol.
, also known as propyl propanoate or fema 2958, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be biosynthesized from propan-1-ol. is a sweet, bitter, and chemical tasting compound that can be found in black elderberry. This makes a potential biomarker for the consumption of this food product. has been linked to the inborn metabolic disorders including celiac disease.
Brand Name:
Vulcanchem
CAS No.:
106-36-5
VCID:
VC21005812
InChI:
InChI=1S/C6H12O2/c1-3-5-8-6(7)4-2/h3-5H2,1-2H3
SMILES:
CCCOC(=O)CC
Molecular Formula:
C6H12O2
Molecular Weight:
116.16 g/mol
Propyl propionate
CAS No.: 106-36-5
Cat. No.: VC21005812
Molecular Formula: C6H12O2
Molecular Weight: 116.16 g/mol
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Specification
| Description | Propyl propionate and water mixtures can be separated by pervaporation using PEBA membranes. The diffusivity of pure propyl propionate in the PEBA membrane is about 28 times higher than pure water diffusivity. Propyl propionate is a propanoate ester resulting from the formal condensation of the hydroxy group of propanol with the carboxy group of propanoic acid. It has a role as a human metabolite, a rat metabolite, a biomarker and a fungal metabolite. It derives from a propan-1-ol. , also known as propyl propanoate or fema 2958, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid, soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). has been primarily detected in feces. Within the cell, is primarily located in the cytoplasm. can be biosynthesized from propan-1-ol. is a sweet, bitter, and chemical tasting compound that can be found in black elderberry. This makes a potential biomarker for the consumption of this food product. has been linked to the inborn metabolic disorders including celiac disease. |
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| CAS No. | 106-36-5 |
| Molecular Formula | C6H12O2 |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | propyl propanoate |
| Standard InChI | InChI=1S/C6H12O2/c1-3-5-8-6(7)4-2/h3-5H2,1-2H3 |
| Standard InChI Key | MCSINKKTEDDPNK-UHFFFAOYSA-N |
| SMILES | CCCOC(=O)CC |
| Canonical SMILES | CCCOC(=O)CC |
| Boiling Point | 122.5 °C |
| Melting Point | -75.9 °C -75.9°C |
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